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Compound of Interest

Compound Name: L-selenocysteine

Cat. No.: B1261738

Audience: Researchers, scientists, and drug development professionals.

Introduction: Selenoproteins, containing the 21st amino acid selenocysteine (Sec), are crucial
in various biological processes, including antioxidant defense and redox signaling. The unique
chemical properties of selenocysteine, such as its lower reduction potential and higher
nucleophilicity compared to cysteine, make selenoproteins attractive targets for research and
therapeutic development.[1][2] However, their expression in heterologous systems like
Escherichia coli is challenging due to a complex and specialized translational machinery that
recodes a UGA stop codon for Sec insertion.[1][3] Recent advancements in synthetic biology
have led to the development of "rewired" translation systems that facilitate the site-specific
incorporation of selenocysteine in response to an amber (UAG) stop codon, bypassing the
native, inefficient UGA-dependent pathway.[1][2][4]

This document provides a detailed protocol for the expression and purification of recombinant
selenoproteins in E. coli using a state-of-the-art UAG codon suppression strategy.

Signaling Pathways and Experimental Workflow

The expression of selenoproteins in E. coli using the UAG suppression method involves a
departure from the natural bacterial selenocysteine incorporation pathway. The engineered
system provides all the necessary components on a single plasmid, simplifying the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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